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Kinase Target IC₅₀ / Inhibition Experimental Context
Selectivity vs.
IGF-1R

PMID /
Source

IGF-1R 0.17 - 0.18 µM Cellular autophosphorylation
assays [1] [2] [3]

Reference 15050914
[1]

Insulin
Receptor
(InsR)

2.8 µM [1] [3] Cellular assays [1] [3] >16-fold less
potent [1] [2]

15050914
[1]

HER2 >10 µM (minimal

activity) [1] [2]

Not specified in assays [1] >58-fold less

potent

15050914

[1]

PDGFR >10 µM (minimal

activity) [1] [2]

Not specified in assays [1] >58-fold less

potent

15050914

[1]

VEGFR-2 >10 µM (minimal

activity) [1] [2]

Not specified in assays [1] >58-fold less

potent

15050914

[1]

Bcr-Abl >10 µM (minimal

activity) [1]

Not specified in assays [1] >58-fold less

potent

15050914

[1]

c-Kit >5 µM (minimal

activity) [1] [2]

Not specified in assays [1] >29-fold less

potent

15050914

[1]
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Key Experimental Protocols

The primary data on NVP-ADW742's activity comes from well-established cellular kinase assays.

Cellular Kinase Activity (Capture ELISA): This method assessed IGF-1R inhibition [1]. Cells were

starved, treated with NVP-ADW742, and stimulated with IGF-I. After cell lysis, IGF-1R was captured
by specific antibodies, and phosphorylated tyrosine residues were detected using an anti-

phosphotyrosine antibody with a luminescent substrate [1].
Cell Proliferation/Viability (MTT) Assay: This method determined the antiproliferative effects [1].

Tumor cell lines were exposed to NVP-ADW742 for 48-72 hours, and cell survival was measured
using MTT assay [1].

Biological Context and Significance

To understand the specific role of NVP-ADW742, it helps to see where its target, IGF-1R, fits into the

broader network of cancer signaling pathways. The diagram below illustrates this context.
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Growth Factor Signaling Pathways in Cancer

Growth Factors (Ligands)
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NVP-ADW742's high selectivity is a key characteristic for a research tool. Its minimal activity on VEGFR-2

and PDGFR means it does not directly inhibit tumor angiogenesis, and its lack of action on HER2 means it is

not suitable for HER2-driven cancers [1] [2]. This clean profile helps researchers isolate the specific

biological effects of IGF-1R inhibition without confounding off-target effects.
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vegfr-2-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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